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Abstract
This application note details a robust method for the quantitative analysis of methenolone
enanthate in oil-based pharmaceutical formulations using gas chromatography-mass

spectrometry (GC-MS). The described protocol provides a reliable and reproducible approach

for the quality control and forensic analysis of this anabolic androgenic steroid. The

methodology encompasses sample preparation, chromatographic separation, and mass

spectrometric detection, ensuring high selectivity and sensitivity.

Introduction
Methenolone enanthate is a long-acting anabolic steroid used for its performance-enhancing

and therapeutic effects. Accurate and reliable analytical methods are crucial for the quality

control of pharmaceutical products containing this compound to ensure proper dosage and to

detect counterfeit or substandard products. Gas chromatography coupled with mass

spectrometry (GC-MS) is a powerful technique for the separation, identification, and

quantification of anabolic steroids due to its high resolution and specificity. This note provides a

detailed protocol for the GC-MS analysis of methenolone enanthate.
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Sample Preparation (for Oil-Based Solutions)
This protocol is adapted from a validated method for the analysis of anabolic steroids in

pharmaceutical products.[1]

Sample Dilution: Accurately weigh a portion of the oil-based sample and dilute it with

methanol to achieve an approximate final concentration of 50 µg/mL of methenolone
enanthate.

Internal Standard: Add an internal standard (e.g., testosterone phenylpropionate) to the

diluted sample solution to a final concentration of approximately 9.5 µg/mL.[1]

Vortexing and Sonication: Vortex the solution for 10 seconds, followed by sonication for 10

minutes to ensure complete dissolution and homogenization.[1]

Centrifugation: Centrifuge the sample at 3000 rpm for 5 minutes to precipitate any insoluble

excipients.[1]

Aliquot for Analysis: Transfer the clear supernatant to an autosampler vial for GC-MS

analysis.

GC-MS Instrumentation and Conditions
The following instrumental parameters are based on a validated method for the analysis of

anabolic androgenic steroids and are suitable for the analysis of methenolone enanthate.[1]

Gas Chromatograph: Agilent 7890A GC System (or equivalent)

Mass Spectrometer: Agilent 5975C Mass Spectrometer (or equivalent)[1]

Injector: Splitless mode, 1.0 µL injection volume, injector temperature of 280°C.[1]

Carrier Gas: Helium at a constant flow of 2.5 mL/min.[1]

Column: HP-5MS (5% Phenyl Methyl Siloxane), 25 m x 0.20 mm i.d., 0.33 µm film thickness

(or equivalent).[1]

Oven Temperature Program:
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Initial temperature: 200°C

Ramp: 30°C/min to 250°C, hold for 16 minutes

Ramp: 30°C/min to 300°C, hold for 8.5 minutes[1]

MS Interface Temperature: 280°C[1]

Ion Source Temperature: 230°C[1]

Ionization Energy: 70 eV[1]

Acquisition Mode: Selected Ion Monitoring (SIM) for quantification and full scan for

confirmation.

Data Presentation
Quantitative Data Summary
The following table summarizes the key quantitative data for the GC-MS analysis of

methenolone enanthate.

Parameter Value Reference

Molecular Weight 414.6 g/mol [2]

Retention Index 3559 [3]

Quantification Ion (m/z) 414 (M+)

Qualifier Ions (m/z) 284, 269, 135

Note: The retention index is a more robust measure than retention time as it is less susceptible

to variations in chromatographic conditions.[3]

Mass Spectrum of Methenolone Enanthate
The electron ionization (EI) mass spectrum of methenolone enanthate is characterized by a

molecular ion peak at m/z 414 and several distinct fragment ions that can be used for

identification and quantification.
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Method Validation (Representative Performance)
While a specific validation report for methenolone enanthate under the exact conditions

described is not available, the following parameters are representative of the performance of

similar GC-MS methods for anabolic steroids.[1]

Validation Parameter Typical Performance

Linearity (R²) > 0.99

Limit of Detection (LOD) 1 - 10 ng/mL

Limit of Quantification (LOQ) 2.5 - 25 µg/mL

Recovery 80 - 120%

Precision (RSD) < 15%

Visualization
Experimental Workflow
The following diagram illustrates the logical flow of the GC-MS analysis of methenolone
enanthate.
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Caption: Workflow for GC-MS analysis of methenolone enanthate.
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Conclusion
The GC-MS method described in this application note provides a selective and reliable means

for the quantitative analysis of methenolone enanthate in oil-based pharmaceutical

formulations. The detailed protocol and data presented can be readily implemented in quality

control and research laboratories. The use of an internal standard and selected ion monitoring

ensures accurate and precise results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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